(1-(6-Chloro-2-cyclopropylpyrimidin-4-yl)azetidin-3-yl)methanol
Overview
Description
(1-(6-Chloro-2-cyclopropylpyrimidin-4-yl)azetidin-3-yl)methanol, also known as (1-6-C2CPY-AZM), is an organic compound that has recently been studied for its potential applications in scientific research. This compound has a unique chemical structure, with a cyclopropyl group at the 6-position of the pyrimidine ring and an azetidine group at the 3-position of the methanol molecule. The compound has been studied for its potential applications in drug discovery, as well as its potential to interact with various proteins, enzymes, and other biomolecules.
Scientific Research Applications
Nociceptin/Opioid Peptide Receptor Antagonism
One notable application of related compounds involves the therapeutic benefits proposed for obesity, eating disorders, and depression through nociceptin opioid peptide receptor (NOP) antagonism. For instance, LY2940094, a compound with a structural moiety resembling (1-(6-Chloro-2-cyclopropylpyrimidin-4-yl)azetidin-3-yl)methanol, is studied for its potent and selective NOP antagonistic properties. Research indicates that LY2940094 can achieve near-complete occupancy at the NOP receptors in both rats and humans, suggesting potential utility in treating conditions related to NOP receptor activity (Raddad et al., 2016).
Agricultural and Pesticide Use
Another application is seen in the agricultural sector, particularly in the use and metabolism of related pyrimidine compounds as insecticides. Pirimicarb, a compound with a similar pyrimidine structure, is used in agriculture and its metabolites (hydroxypyrimidines) have been observed in human urine, indicating exposure and metabolism after application. Such studies are crucial for monitoring occupational exposure and ensuring safety in agricultural practices (Hardt et al., 1999).
Drug Metabolism and Pharmacokinetics
The metabolic pathways and disposition of related compounds, like 6-chloro-2-pyridylmethyl nitrate and GSK1322322, are also significant areas of research. Studies involve understanding how these compounds are processed in the body, how they are absorbed, metabolized, and excreted, and what metabolites are formed. This information is crucial for drug development and ensuring the safety and efficacy of new pharmaceuticals (Terada et al., 1989), (Mamaril-Fishman et al., 2014).
properties
IUPAC Name |
[1-(6-chloro-2-cyclopropylpyrimidin-4-yl)azetidin-3-yl]methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClN3O/c12-9-3-10(15-4-7(5-15)6-16)14-11(13-9)8-1-2-8/h3,7-8,16H,1-2,4-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSVLSQDSDKUJMR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC(=CC(=N2)Cl)N3CC(C3)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-(6-Chloro-2-cyclopropylpyrimidin-4-yl)azetidin-3-yl)methanol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(2,4-dimethylphenyl)methyl]-1H-imidazole-4-carboxylic acid](/img/structure/B1491729.png)
